
Comprehensive Safety Protocol for Handling
NO-30

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NO-30

Cat. No.: B3050570 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of substances that may be identified as "NO-30." Given the ambiguity of this identifier, this

guide will primarily focus on "Superior No. 30," a common industrial product. It will also address

safety protocols for Nitric Oxide (NO) and Zinc (atomic number 30) to ensure comprehensive

safety coverage.

Primary Interpretation: Superior No. 30 (Organic Acid
Flux)
Superior No. 30 is a VOC-free, organic acid flux. Its primary hazardous component is Glutamic

Acid Hydrochloride. The main risks associated with this substance are irritation to the skin and

eyes.

Proper PPE is mandatory to prevent direct contact with the substance.
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PPE Component Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

To protect against splashes

that can cause serious eye

irritation or damage.

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

To prevent skin contact which

can lead to irritation.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing and skin.

Respiratory Protection

Generally not required if

handled in a well-ventilated

area.

Use a full-face respirator if

dusts or aerosols are

generated and engineering

controls are insufficient.[1][2]

Handling:

Engineering Controls: Always handle Superior No. 30 in a well-ventilated area. The use of a

laboratory fume hood is recommended if there is a potential for aerosol or dust generation.[1]

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Dispensing: When dispensing, avoid creating dust or splashes.

Personal Hygiene: Avoid all personal contact with the substance. Do not eat, drink, or smoke

in the handling area. Wash hands thoroughly with soap and water after handling.[2]

Storage:

Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Disposal Plan:
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Waste Collection: Collect waste material and any contaminated items (e.g., gloves, wipes) in

a clearly labeled, sealed container designated for hazardous waste.

Neutralization: For spills, first neutralize with soda ash or sodium bicarbonate.

Final Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] Always consult

local, state, and federal regulations for proper disposal procedures. Do not dispose of down

the drain or in regular trash.

Alternative Interpretations of "NO-30"
To ensure comprehensive safety, this section outlines protocols for other substances that "NO-
30" could signify.

A toxic and corrosive gas that is also a strong oxidizer.[4]

PPE Component Specification Rationale

Eye/Face Protection

Safety glasses or chemical

splash goggles; a face shield

may be appropriate.[4]

Protects against corrosive gas

exposure.

Hand Protection

Chemical-resistant gloves

(nitrile recommended, double-

gloving is a good practice).[4]

Prevents skin burns from

contact.[4]

Skin and Body Protection

Laboratory coat, full-length

pants, and closed-toe shoes.

[4]

Minimizes skin exposure.

Respiratory Protection
Required if handled outside of

a chemical fume hood.[4]

Protects against inhalation,

which can be fatal and cause

severe lung damage.[5]

Handling and Disposal:

Handling: Must be conducted in a certified chemical fume hood.[4] Cylinders must be

secured and stored in a well-ventilated area away from incompatible materials.[5]
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Disposal: Leaking cylinders should be moved to a safe, open-air location to empty.[6] Empty

cylinders should be returned to the manufacturer.[5] Disposal must be handled as hazardous

waste in compliance with all regulations.[6]

A flammable powder in dust form that can react with water and acids to produce flammable

hydrogen gas.[7]

PPE Component Specification Rationale

Eye/Face Protection

Direct vent goggles when

airborne particles or dust are

present.[7]

Protects eyes from irritation by

dust.[8]

Hand Protection

Gloves are recommended to

prevent prolonged skin

contact.[9]

Prevents skin irritation.[8]

Skin and Body Protection
Protective clothing such as

Tyvek® is recommended.[7]

Protects against skin contact

with zinc dust.

Respiratory Protection
NIOSH-approved respirator

with an N95 filter for dust.[7]

Prevents inhalation of zinc

dust or fumes, which can

cause metal fume fever.[9][10]

Handling and Disposal:

Handling: Avoid creating dust. Use non-sparking tools and grounded equipment.[7] Handle in

a well-ventilated area.[10]

Disposal: Spilled material should be covered with dry sand or earth and placed in sealed

containers.[7] Dispose of as hazardous waste in accordance with all federal, state, and local

regulations.[7][8] Do not use water for cleanup or dispose of in sewers.[7]

Experimental Workflows and Logical Relationships
The following diagram illustrates a generalized workflow for the safe handling and disposal of a

chemical substance like NO-30.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1357.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitric%20oxide.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1357.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2021.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2021.pdf
https://www.orgchemboulder.com/SDS/Zinc;%207440-66-6.pdf
https://www.teck.com/media/Zinc_Metal_SDS.pdf
https://www.orgchemboulder.com/SDS/Zinc;%207440-66-6.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2021.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2021.pdf
https://www.teck.com/media/Zinc_Metal_SDS.pdf
https://www.espimetals.com/index.php/msds/957-Zinc
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2021.pdf
https://www.espimetals.com/index.php/msds/957-Zinc
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2021.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2021.pdf
https://www.orgchemboulder.com/SDS/Zinc;%207440-66-6.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2021.pdf
https://www.benchchem.com/product/b3050570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Disposal Phase

Risk Assessment & SDS Review

Select Appropriate PPE

Prepare Engineering Controls (e.g., Fume Hood)

Don PPE

Proceed to Handling

Handle Chemical

Secure Storage

Spill Management

In case of spill

Proceed to Disposal/Cleanup

Waste Collection & Segregation

Decontaminate Area & PPE

Final Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Chemical Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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